Cas no 52601-70-4 (8-Methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 8-Methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 52601-70-4
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD00218100
• CID: 56273
• PubChem ID: 2774166
• Update Time: 2025-05-28

8-Methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1,2,3,4-tetrahydroquinoline
• 1,2,3,4-tetrahydro-8-methylquinoline
• 8-Methyl-1,2,3,4-tetrahydro-chinolin
• 8-methyl-1,2,3,4-tetrahydroqionoline
• 8-methyl-1,2,3,4-tetrahydro-quinoline
• YIIPMCFBCZKCFB-UHFFFAOYSA-N
• BCP26593
• SBB021213
• STK312549
• 8-methyl-1,2,3,4-tetrahydroquinolin
• VQ10382
• TRA0101155
• RP01542
• AM804000
• EN002294
• AB0033505
• ST45091632
• ST24030035
• X7068
• Z199537268
• FT-0621564
• DS-11686
• AC-26507
• DTXSID50378923
• 8-methyl-1,2,3,4-tetrahydroquinoline, AldrichCPR
• AKOS000123189
• PB48299
• A15620
• SCHEMBL342322
• 52601-70-4
• EN300-24762
• CHEBI:194901
• J-519454
• A829164
• MFCD00218100
• SY081306
• XH0649
• DTXCID50329950

• MDL： MFCD00218100
• Inchi： 1S/C10H13N/c1-8-4-2-5-9-6-3-7-11-10(8)9/h2,4-5,11H,3,6-7H2,1H3
• InChI Key： YIIPMCFBCZKCFB-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=CC=2CCC1

Computed Properties

• Exact Mass: 147.10500
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.7

Experimental Properties

• Density: 0.99
• Melting Point: 255 °C
• Boiling Point: 255-257 ºC (717 mmHg)
• Flash Point: 113.8°C
• Refractive Index: 1.54
• PSA: 12.03000
• LogP: 2.49110

8-Methyl-1,2,3,4-tetrahydroquinoline Security Information

• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S24/25

Additional information on 8-Methyl-1,2,3,4-tetrahydroquinoline

Research Update on 8-Methyl-1,2,3,4-tetrahydroquinoline (CAS: 52601-70-4): Synthesis, Applications, and Recent Advances

8-Methyl-1,2,3,4-tetrahydroquinoline (CAS: 52601-70-4) is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications. This compound, characterized by its tetrahydroquinoline core structure with a methyl substitution at the 8-position, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of central nervous system (CNS) agents, antimicrobials, and anticancer therapeutics. This research brief aims to provide an overview of the latest advancements related to 8-Methyl-1,2,3,4-tetrahydroquinoline, focusing on its synthesis, pharmacological properties, and emerging applications.

The synthesis of 8-Methyl-1,2,3,4-tetrahydroquinoline has been optimized through several innovative approaches. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic hydrogenation method using palladium on carbon (Pd/C) under mild conditions, achieving a yield of over 90%. This method not only improved efficiency but also reduced the formation of undesirable byproducts. Additionally, researchers have explored enzymatic pathways for the synthesis of this compound, leveraging the specificity of biocatalysts to enhance stereoselectivity. These advancements in synthesis methodologies are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

Pharmacological investigations of 8-Methyl-1,2,3,4-tetrahydroquinoline have revealed its potential as a scaffold for designing CNS-active drugs. A recent Nature Communications article highlighted its role as a precursor in the development of dopamine receptor modulators. The compound's ability to cross the blood-brain barrier (BBB) and its affinity for dopaminergic receptors make it a promising candidate for treating neurodegenerative disorders such as Parkinson's disease. Furthermore, in vitro studies have shown that derivatives of 8-Methyl-1,2,3,4-tetrahydroquinoline exhibit significant antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential in addressing antibiotic resistance.

In the realm of anticancer research, 8-Methyl-1,2,3,4-tetrahydroquinoline has been investigated for its ability to inhibit key enzymes involved in tumor progression. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited potent inhibitory effects against histone deacetylases (HDACs), which are implicated in the regulation of gene expression in cancer cells. These findings open new avenues for the development of epigenetic therapies targeting HDACs. Moreover, computational modeling studies have identified structural modifications that could enhance the compound's binding affinity and selectivity, paving the way for the design of next-generation anticancer agents.

Despite these promising developments, challenges remain in the clinical translation of 8-Methyl-1,2,3,4-tetrahydroquinoline-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed through rigorous preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the transition from bench to bedside. Future research directions may include the exploration of combination therapies, where 8-Methyl-1,2,3,4-tetrahydroquinoline derivatives are used in conjunction with existing drugs to enhance efficacy and reduce side effects.

In conclusion, 8-Methyl-1,2,3,4-tetrahydroquinoline (CAS: 52601-70-4) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Recent advancements in its synthesis, coupled with its demonstrated biological activities, underscore its potential as a cornerstone in the development of novel therapeutics. Continued research and innovation in this area are expected to yield significant contributions to the fields of neurology, infectious diseases, and oncology.